3-(6-Methoxy-2-naphthyl)azetidine Hydrochloride

• Molecular Formula: C14H16ClNO
• Molecular Weight: 249.73 g/mol
• IUPAC Name: 3-(6-methoxynaphthalen-2-yl)azetidine;hydrochloride
• InChI: InChI=1S/C14H15NO.ClH/c1-16-14-5-4-10-6-11(13-8-15-9-13)2-3-12(10)7-14;/h2-7,13,15H,8-9H2,1H3;1H
• InChI Key: ADKRCJQVJDDJTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3CNC3.Cl

Description

MFCD32662225 is a chemical compound with unique properties and applications in various fields of science and industry. This compound is known for its stability and reactivity, making it a valuable substance for research and industrial purposes.

Preparation Methods

The preparation of MFCD32662225 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32662225 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Mechanism of Action

The mechanism of action of MFCD32662225 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological and chemical outcomes .

Comparison with Similar Compounds

MFCD32662225 can be compared with other similar compounds based on its structure and reactivity. Some similar compounds include those with triazolo ring structures and methanesulfonate groups. The uniqueness of MFCD32662225 lies in its specific crystal form and preparation method, which provide enhanced stability and solubility .